Cas no 1704100-64-0 (5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol)

• Product Name: 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol
• CAS No: 1704100-64-0
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5754212
• PubChem ID: 117460742
• Update Time: 2025-05-26

5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclopentyl)-4-bromo-2-methoxyphenol
• 1704100-64-0
• EN300-2005301
• 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol

• Inchi： 1S/C12H16BrNO2/c1-16-11-7-9(13)8(6-10(11)15)12(14)4-2-3-5-12/h6-7,15H,2-5,14H2,1H3
• InChI Key： AWPFYQSBLMJVGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CCCC1)N)O)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol

Professional Introduction to 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol (CAS No. 1704100-64-0)

5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol, with the CAS number 1704100-64-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a bromine substituent on a phenolic backbone makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a cyclopentyl ring linked to a phenol moiety, offers interesting opportunities for molecular interactions. The cyclopentyl group provides steric hindrance, which can influence the binding affinity of the molecule to biological targets. Meanwhile, the phenolic hydroxyl group and the methoxy substituent introduce polar functionalities, enhancing solubility and reactivity. These features make 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The structural motif of 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol aligns well with this trend. Researchers have been exploring its potential as a precursor for designing small-molecule inhibitors that modulate key biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in cell proliferation and apoptosis, making them promising candidates for anticancer therapy.

One of the most compelling aspects of 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol is its versatility in chemical modification. The bromine atom, located at the 4-position of the phenol ring, serves as a reactive site for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aromatic or heteroaromatic groups, expanding the chemical space available for drug discovery. Additionally, the amino group on the cyclopentyl ring can be used to form amide or urea linkages, further enhancing molecular diversity.

The pharmacological profile of 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol has been extensively studied in preclinical models. Initial investigations have revealed that this compound exhibits moderate affinity for certain protein targets, suggesting its potential as a lead compound for drug development. For example, it has shown binding interactions with receptors and enzymes implicated in pain signaling and inflammation. These findings have prompted further research into optimizing its pharmacokinetic properties and exploring its therapeutic efficacy in vivo.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol. Molecular docking simulations have been used to predict how this compound interacts with biological targets at an atomic level. These simulations not only help in identifying potential binding sites but also provide insights into optimizing its structure for improved potency and selectivity. By integrating experimental data with computational modeling, researchers can accelerate the drug discovery process significantly.

The synthesis of 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available precursors such as bromobenzene and cyclopentanone, the compound can be synthesized through a series of well-established reactions including nucleophilic substitution, condensation reactions, and functional group interconversions. The synthetic route has been optimized to ensure high yields and purity, making it suitable for both laboratory-scale investigations and industrial production.

In conclusion, 5-(1-Aminocyclopentyl)-4-bromo-2-methoxyphenol (CAS No. 1704100-64-0) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its versatility in chemical modification and favorable pharmacological properties make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.